Cas no 1133355-98-2 (Topotecan-d5)

Topotecan-d5 is a deuterated analog of topotecan, a well-known topoisomerase I inhibitor used in chemotherapy. The incorporation of five deuterium atoms enhances the compound's metabolic stability, reducing the rate of deuteration-sensitive metabolic pathways. This modification can improve pharmacokinetic profiles in research applications, providing more consistent data in deuterium isotope effect studies. Topotecan-d5 is particularly valuable for use as an internal standard in LC-MS/MS analyses, ensuring high precision in quantitative assays due to its nearly identical chromatographic behavior to non-deuterated topotecan. Its application supports accurate drug metabolism and pharmacokinetic (DMPK) investigations, making it a critical tool in preclinical and clinical research.

Topotecan-d5 structure

Product Name:Topotecan-d5

CAS No:1133355-98-2

MF:C₂₃H₂₃N₃O₅

MW:426.476634263992

CID:1062100

Update Time:2025-05-28

Topotecan-d5 Chemical and Physical Properties

Names and Identifiers

- Topotecan-d5
- Inchi： 1S/C23H23N3O5/c1-4-23(30)16-8-18-20-12(9-26(18)21(28)15(16)11-31-22(23)29)7-13-14(10-25(2)3)19(27)6-5-17(13)24-20/h5-8,27,30H,4,9-11H2,1-3H3/t23-/m0/s1/i1D3,4D2
- InChI Key： UCFGDBYHRUNTLO-NTSVIFQKSA-N
- SMILES： O1C([C@](C([2H])([2H])C([2H])([2H])[2H])(C2C=C3C4C(=CC5C(=C(C=CC=5N=4)O)CN(C)C)CN3C(C=2C1)=O)O)=O

Computed Properties

Exact Mass: 426.19500

Experimental Properties

Melting Point: >200°C (dec.)
PSA: 104.89000
LogP: 1.84680

Topotecan-d5 Pricemore >>

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